Cas no 1268519-72-7 ((1s,3s)-3-methoxy-N-methylcyclobutan-1-amine)

(1s,3s)-3-methoxy-N-methylcyclobutan-1-amine structure
1268519-72-7 structure
Product Name:(1s,3s)-3-methoxy-N-methylcyclobutan-1-amine
CAS No:1268519-72-7
MF:C6H13NO
MW:115.173521757126
MDL:MFCD18632822
CID:4692498
PubChem ID:55295891
Update Time:2023-11-24

(1s,3s)-3-methoxy-N-methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-N-methylcyclobutan-1-amine
    • (1S,3S)-3-METHOXY-N-METHYLCYCLOBUTAN-1-AMINE
    • (cis)-3-Methoxy-N-MethylcyclobutanaMine
    • AM807030
    • (1s,3s)-3-methoxy-N-methylcyclobutan-1-amine
    • MDL: MFCD18632822
    • Inchi: 1S/C6H13NO/c1-7-5-3-6(4-5)8-2/h5-7H,3-4H2,1-2H3
    • InChI Key: XBSDJXNXYCRWDX-UHFFFAOYSA-N
    • SMILES: O(C)C1CC(C1)NC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 68.9
  • Topological Polar Surface Area: 21.3

(1s,3s)-3-methoxy-N-methylcyclobutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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